2-Benzyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 2-benzyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C16H17N/c1-2-6-13(7-3-1)12-15-11-10-14-8-4-5-9-16(14)17-15/h1-9,15,17H,10-12H2
• InChI Key: QEYCTWCXRNTSEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC1CC3=CC=CC=C3
• Molecular Formula: C16H17N
• Molecular Weight: 223.31 g/mol
• CAS RN: 50610-82-7

Description

2-Benzyl-1,2,3,4-tetrahydroquinoline is a type of benzyltetrahydroisoquinoline. It is a derivative of 1,2,3,4-tetrahydroquinoline, which is one of the most important simple nitrogen heterocycles, being widespread in nature and present in a broad variety of pharmacologically active compounds.

Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroquinolines has been a subject of interest in several studies. For instance, a study published in the Journal of Heterocyclic Chemistry in 2010 discussed the asymmetric synthesis of functionalized 1,2,3,4-tetrahydroquinolines.

Molecular Structure Analysis

The molecular structure of 1,2,3,4-tetrahydroquinolines has been analyzed in various studies. High-resolution microwave spectroscopy, supported by high-level quantum chemistry calculations, was used to determine the precise molecular structures of the conformers of 1,2,3,4-tetrahydroquinoline.

Chemical Reactions Analysis

1,2,3,4-Tetrahydroisoquinoline analogs exert diverse biological activities against various infective pathogens and neurodegenerative disorders. The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,3,4-tetrahydroquinolines have been analyzed in various studies. For instance, a study discussed the FT-IR (ATR), ν/cm −1 of 1,2,3,4-tetrahydroquinolines.

Scientific Research Applications

Alkaloid Synthesis

The compound’s structural resemblance to tetrahydroisoquinoline makes it an attractive starting material for alkaloid synthesis. Researchers have used it to prepare alkaloids with multifarious biological activities. .

Antibacterial Properties

A novel derivative, (E)-2-benzyl-3-(furan-3-yl)-6,7-dimethoxy-4-(2-phenyl-1 H-inden-1-ylidene)-1,2,3,4-tetrahydroisoquinoline , exhibited promising antibacterial properties against various pathogenic bacterial strains. .

Mechanism of Action

Target of Action

2-Benzyl-1,2,3,4-tetrahydroquinoline is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .

Mode of Action

Thiq analogs are known to interact with their targets, leading to changes that result in their biological activities .

Biochemical Pathways

Thiq analogs are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiq analogs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .

Action Environment

It is known that the synthesis of thiq derivatives has been improved by various new and environmentally friendly methods .

Safety and Hazards

The safety and hazards of 2-Benzyl-1,2,3,4-tetrahydroquinoline have been discussed in several sources. For instance, a safety data sheet mentioned that personal protective equipment/face protection should be worn when handling this compound and it should be kept in a dry, cool, and well-ventilated place.

Future Directions

The future directions in the research of 1,2,3,4-tetrahydroquinolines have been discussed in several studies. For instance, a review published in Chemical Reviews in 2019 summarized the progress achieved in the chemistry of tetrahydroquinolines, with emphasis on their synthesis, during the period from mid-2010 to early 2018.